Cas no 2248302-66-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-4,4-dimethylpentanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-4,4-dimethylpentanoate
• CAS No: 2248302-66-9
• MF: C₁₆H₁₇F₂NO₄
• MW: 325.30729174614
• CID: 6083077
• PubChem ID: 165889667
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-4,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6525733
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-4,4-dimethylpentanoate
• 2248302-66-9

• Inchi： 1S/C16H17F2NO4/c1-16(2,3)11(13(17)18)8-12(20)23-19-14(21)9-6-4-5-7-10(9)15(19)22/h4-7,11,13H,8H2,1-3H3
• InChI Key： ZGYJHYNGZHJLNV-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)(C)C)F

Computed Properties

• Exact Mass: 325.11256435g/mol
• Monoisotopic Mass: 325.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-4,4-dimethylpentanoate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(Difluoromethyl)-4,4-Dimethylpentanoate

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-4,4-dimethylpentanoate (CAS No: 2248302-66-9) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of isoindole derivatives and is characterized by its unique functional groups and structural features. The isoindole moiety, which is a bicyclic structure consisting of a benzene ring fused with a diketone group, plays a pivotal role in determining the compound's chemical reactivity and physical properties.

Recent studies have highlighted the potential of isoindole derivatives in various applications, including drug discovery and advanced material synthesis. The presence of the difluoromethyl group in this compound adds an additional layer of complexity to its structure and enhances its reactivity. Fluorinated compounds are known for their unique electronic properties and stability under harsh conditions, making them valuable in both academic research and industrial applications.

The pentanoate ester group attached to the isoindole core further modulates the compound's chemical behavior. Ester groups are commonly used in organic synthesis due to their ability to participate in nucleophilic acyl substitution reactions. This makes the compound an attractive candidate for use as an intermediate in the synthesis of more complex molecules or as a building block in medicinal chemistry.

From a structural perspective, the 4,4-dimethyl substituent on the pentanoate ester introduces steric hindrance into the molecule. This steric effect can influence both the solubility and reactivity of the compound. Such substituents are often employed to fine-tune the physical properties of molecules for specific applications, such as enhancing their stability or improving their compatibility with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of complex molecules like this one with unprecedented accuracy. By leveraging quantum mechanical calculations and molecular modeling techniques, scientists can now design isoindole derivatives with tailored functionalities for specific purposes. For instance, modifications to the difluoromethyl group or the pentanoate ester can lead to compounds with enhanced bioavailability or improved catalytic activity.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving carefully controlled conditions. The construction of the isoindole core often involves cyclization reactions between appropriate diketones and enamine precursors. Subsequent functionalization steps are then employed to introduce substituents like the difluoromethyl group and the pentanoate ester, ensuring that the final product meets desired specifications.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 400 g/mol, and it exists as a crystalline solid under standard conditions. The melting point is around 150°C, making it suitable for use in high-temperature applications or as a precursor for thermally stable materials. Additionally, its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its handling during synthetic procedures.

One area where this compound has shown particular promise is in drug delivery systems. The combination of its fluorinated substituents and ester functionality makes it an ideal candidate for use as a prodrug or as part of a drug delivery vehicle. Prodrugs are designed to be metabolized within the body into active therapeutic agents, thereby improving drug efficacy while reducing side effects.

Furthermore, recent research has explored the use of isoindole derivatives like this one in photovoltaic materials. The conjugated system within the isoindole moiety allows for efficient charge transport properties, which are critical for high-performance solar cells. By modifying substituents such as the difluoromethyl group, researchers can optimize these materials for better light absorption and charge separation efficiency.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 3-(Difluoromethyl)-4,4-Dimethylpentanoate (CAS No: 2248302-66-9) is a versatile organic molecule with a wealth of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and materials science.